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Compound of Interest

Compound Name: N-acetyl-N-phenylacetamide

Cat. No.: B073641

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of N-acetyl-N-phenylacetamide,
including its chemical identity, physicochemical properties, and relevant experimental data. The
information is intended to support research and development activities in the fields of chemistry
and pharmaceutical sciences.

Chemical Identity

The nomenclature and various identifiers for N-acetyl-N-phenylacetamide are crucial for
accurate documentation and database searches.

IUPAC Name: N-acetyl-N-phenylacetamide[1][2]

Synonyms: A variety of synonyms are used to refer to this compound in literature and chemical
databases. The most common ones include:

Diacetanilide[1]

N-Phenyldiacetamide[1]

N,N-Diacetylaniline[1]

Acetamide, N-acetyl-N-phenyl-[1]
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A more extensive list of synonyms is provided in the table below for cross-referencing

purposes.
Identifier Type Identifier
CAS Number 1563-87-7[1]
PubChem CID 137083[1]
DSSTox Substance 1D DTXSID00166074[1]
NSC Number 144238[1]
nchi INChl=1S/C10H11NO2/c1-8(12)11(9(2)13)10-6-
4-3-5-7-10/h3-7H,1-2H3[1]
InChlKey KBDYPDHUODKDRK-UHFFFAOYSA-N[1]
SMILES CC(=O)N(C1=CC=CC=C1)C(=0)C[1]

Physicochemical Properties

Understanding the physical and chemical properties of N-acetyl-N-phenylacetamide is
fundamental for its application in experimental settings.

Property Value
Molecular Formula C10H11NOZ2[1]
Molecular Weight 177.20 g/mol [1]

Further quantitative data such as melting point, boiling point, and solubility are not readily
available in the initial search results and would require further investigation.

Synthesis and Experimental Protocols

While specific, detailed experimental protocols for the synthesis of N-acetyl-N-
phenylacetamide were not found in the initial search, a general synthetic approach can be
inferred from its structure. The synthesis would likely involve the diacetylation of aniline.
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A plausible synthetic workflow is outlined below.

General Synthetic Workflow for N-acetyl-N-phenylacetamide

Acetic Anhydride (excess)

Aniline or Acetyl Chloride

Acetylation Reaction

N-acetyl-N-phenylacetamide
(Diacetanilide)

Purification
(e.g., Recrystallization, Chromatography)

Pure N-acetyl-N-phenylacetamide

Click to download full resolution via product page
Caption: Generalized synthetic pathway for N-acetyl-N-phenylacetamide from aniline.

Note: This represents a logical synthetic route. The actual experimental conditions, such as
reaction time, temperature, and purification methods, would need to be determined and
optimized.

Logical Relationship of Related Compounds

N-acetyl-N-phenylacetamide is structurally related to other well-known N-phenylacetamides.
Understanding these relationships can provide insights into its potential biological activity and
chemical reactivity.
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Structural Relationships of N-phenylacetamides

N-acetyl-N-phenylacetamide Paracetamol Phenacetin
(Diacetanilide) (N-(4-hydroxyphenyl)acetamide) (N-(4-ethoxyphenyl)acetamide)

Substitution on
para-position

Addition of one Substitution on
acetyl group | para-position

Acetanilide
(N-phenylacetamide)

Click to download full resolution via product page

Caption: Relationship between N-acetyl-N-phenylacetamide and related compounds.

This guide serves as a foundational resource for professionals working with N-acetyl-N-
phenylacetamide. Further experimental validation is recommended for all theoretical and
inferred data presented.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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